Cas no 111686-63-6 (Ethyl 1-oxo-1H-isochromene-3-carboxylate)
111686-63-6 structure
Product Name:Ethyl 1-oxo-1H-isochromene-3-carboxylate
CAS No:111686-63-6
MF:C12H10O4
MW:218.205403804779
CID:1093355
PubChem ID:13777924
Update Time:2025-04-20
Ethyl 1-oxo-1H-isochromene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 1-oxo-1H-isochromene-3-carboxylate
- ethyl 1-oxoisochromene-3-carboxylate
- Ethyl 1-oxo-1H-2-benzopyran-3-carboxylate
- Ethyl1-oxo-1H-isochromene-3-carboxylate
- DTXSID20549143
- EN300-397838
- 111686-63-6
-
- Inchi: 1S/C12H10O4/c1-2-15-12(14)10-7-8-5-3-4-6-9(8)11(13)16-10/h3-7H,2H2,1H3
- InChI Key: BCNSMNREEIIXTB-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2C=C1C(=O)OCC)=O
Computed Properties
- Exact Mass: 218.05790880g/mol
- Monoisotopic Mass: 218.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.6Ų
Ethyl 1-oxo-1H-isochromene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM162618-1g |
ethyl 1-oxo-1H-isochromene-3-carboxylate |
111686-63-6 | 95% | 1g |
$574 | 2021-06-17 | |
| Chemenu | CM162618-1g |
ethyl 1-oxo-1H-isochromene-3-carboxylate |
111686-63-6 | 95% | 1g |
$*** | 2023-04-03 | |
| Alichem | A449042473-1g |
Ethyl 1-oxo-1H-isochromene-3-carboxylate |
111686-63-6 | 95% | 1g |
$524.70 | 2023-09-04 | |
| Enamine | EN300-397838-0.05g |
ethyl 1-oxo-1H-isochromene-3-carboxylate |
111686-63-6 | 0.05g |
$768.0 | 2023-03-02 | ||
| Enamine | EN300-397838-0.1g |
ethyl 1-oxo-1H-isochromene-3-carboxylate |
111686-63-6 | 0.1g |
$804.0 | 2023-03-02 | ||
| Enamine | EN300-397838-0.25g |
ethyl 1-oxo-1H-isochromene-3-carboxylate |
111686-63-6 | 0.25g |
$840.0 | 2023-03-02 | ||
| Enamine | EN300-397838-0.5g |
ethyl 1-oxo-1H-isochromene-3-carboxylate |
111686-63-6 | 0.5g |
$877.0 | 2023-03-02 | ||
| Enamine | EN300-397838-1.0g |
ethyl 1-oxo-1H-isochromene-3-carboxylate |
111686-63-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-397838-2.5g |
ethyl 1-oxo-1H-isochromene-3-carboxylate |
111686-63-6 | 2.5g |
$1791.0 | 2023-03-02 | ||
| Enamine | EN300-397838-5.0g |
ethyl 1-oxo-1H-isochromene-3-carboxylate |
111686-63-6 | 5.0g |
$2650.0 | 2023-03-02 |
Ethyl 1-oxo-1H-isochromene-3-carboxylate Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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